Cas no 1356550-83-8 (1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid
• CAS No: 1356550-83-8
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 6171640
• PubChem ID: 68030441
• Update Time: 2025-06-29

1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid
• Z2582966240
• 1356550-83-8
• SCHEMBL10083732
• 1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclopropane-1-carboxylic acid
• EN300-1773429

• Inchi： 1S/C11H10N4O2/c16-10(17)11(4-5-11)8-3-1-2-7(6-8)9-12-14-15-13-9/h1-3,6H,4-5H2,(H,16,17)(H,12,13,14,15)
• InChI Key： DGMLNQRYZCDBBB-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C3N=NNN=3)C=2)CC1)=O

Computed Properties

• Exact Mass: 230.08037557g/mol
• Monoisotopic Mass: 230.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.8Ų

Additional information on 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 1356550-83-8)

1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 1356550-83-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a cyclopropane ring with a tetrazole moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids, a property that enhances its utility in medicinal chemistry.

The tetrazole group in 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid is a nitrogen-rich heterocycle known for its metabolic stability and ability to mimic carboxylate groups. This characteristic is highly valued in the design of small-molecule inhibitors and protease-targeting drugs, which are currently trending in oncology and antiviral research. With the rise of AI-driven drug discovery, compounds like this are increasingly being screened for their binding affinities to proteins implicated in diseases such as COVID-19 and cancer.

From a synthetic chemistry perspective, the cyclopropane ring in 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid introduces strain and rigidity, which can improve selectivity in drug-receptor interactions. This aligns with the growing demand for conformationally restricted scaffolds in modern drug design. Additionally, the compound’s carboxylic acid functionality allows for further derivatization, making it a valuable building block for high-throughput screening libraries.

In agrochemical applications, 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid has been explored for its potential as a herbicide intermediate. The tetrazole ring’s resistance to degradation under environmental conditions makes it an attractive candidate for sustainable crop protection solutions. This is particularly relevant given the increasing focus on green chemistry and eco-friendly pesticides in agriculture.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance in pharmaceutical development. The compound’s CAS No. 1356550-83-8 serves as a unique identifier in chemical databases, facilitating efficient literature searches and patent reviews.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid with greater accuracy. Tools like molecular docking and QSAR modeling are being used to optimize its bioactivity, reflecting the broader shift toward data-driven drug design. This trend is evident in the surge of online queries related to AI in chemical synthesis and machine learning for compound optimization.

In summary, 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclopropane-1-carboxylic acid (CAS No. 1356550-83-8) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the context of targeted therapy and sustainable agriculture. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.